5-Chloro-1H-pyrazolo[3,4-B]pyrazine

• IUPAC Name: 5-chloro-1H-pyrazolo[3,4-b]pyrazine
• InChI: InChI=1S/C5H3ClN4/c6-4-2-7-5-3(9-4)1-8-10-5/h1-2H,(H,7,8,10)
• InChI Key: WYECUHMBHBVKPB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C2C=NNC2=N1)Cl
• Molecular Formula: C5H3ClN4
• Molecular Weight: 154.56 g/mol

Description

5-Chloro-1H-pyrazolo[3,4-B]pyrazine is a chemical compound that belongs to the class of pyrazolopyridines. It is a useful research chemical and has been used in various scientific studies.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which includes 5-Chloro-1H-pyrazolo[3,4-B]pyrazine, has been reported in several studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1H-pyrazolo[3,4-B]pyrazine is closely related to the structures of adenine and guanine, which are purine bases. This structural similarity has attracted the interest of medicinal chemists.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]pyridine derivatives have been explored in various studies. These reactions often involve the addition of various substituents to the pyrazolopyridine system.

Scientific Research Applications

Anticancer and Antimicrobial Applications

5-Chloro-1H-pyrazolo[3,4-B]pyrazine derivatives have shown potential in cancer and microbial treatment research. For example, certain compounds derived from 5-chloro pyrazolo[3,4-b]pyrazine carbonitrile exhibited remarkable activities against pathogenic strains of bacteria and fungi. Additionally, some of these compounds demonstrated promising anticancer action against colon and breast cancer cells (Zaki et al., 2020).

Synthesis of Novel Heterocycles

Novel heterocyclic compounds, such as furo[3,2-e]pyrazolo[3,4-b]pyrazines, were synthesized using 5-chloro-1H-pyrazolo[3,4-B]pyrazine derivatives. These compounds hold promise for future pharmacological studies (El‐Dean et al., 2018).

Antifungal and Antibacterial Activities

New derivatives of pyrazolo[3,4-b]pyrazine, which can be synthesized from compounds related to 5-Chloro-1H-pyrazolo[3,4-B]pyrazine, were prepared and evaluated for their antifungal and antibacterial activities, showing potential in antimicrobial research (El‐Emary, 2006).

Catalytic Applications

The chloro derivative of pyrazolo[3,4-b]pyrazine has been used in various catalytic processes. For instance, it played a role in the synthesis of polysubstituted pyrazolo[3,4‐b]pyridine‐3‐carbohydrazide and pyrazolo[3,4‐d]pyridazine derivatives, which are important in catalytic chemistry (Bhavsar et al., 2014).

Safety and Hazards

Safety information for 5-Chloro-1H-pyrazolo[3,4-B]pyrazine suggests that contact with skin and eyes should be avoided, and formation of dust and aerosols should be prevented.

Future Directions

The future directions for the study of 5-Chloro-1H-pyrazolo[3,4-B]pyrazine and related compounds could involve further exploration of their synthesis, properties, and potential biomedical applications.